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Compound of Interest

Compound Name: 1-(3-(Pentyloxy)phenyl)ethanol

Cat. No.: B7874802

Get Quote

In contemporary drug discovery, there is a significant strategic shift away from planar, two-

dimensional molecules towards more complex, three-dimensional (3D) structures. This "escape

from flatland" is driven by the observation that increased sp³ character often leads to improved

physicochemical properties, such as enhanced aqueous solubility and better target specificity,

which can reduce attrition rates during clinical development.[1] 1-(3-
(pentyloxy)phenyl)ethanol embodies this principle, combining a flexible hydrophobic chain

with a chiral secondary alcohol on an aromatic core.

This molecule belongs to the family of substituted 1-phenylethanols, which are recognized as

crucial chiral intermediates in the synthesis of pharmaceuticals, agrochemicals, and fragrances.

[2] The (R)-enantiomer of the parent compound, 1-phenylethanol, for instance, is a key

precursor for various bioactive molecules.[2] The addition of a pentyloxy group at the meta-

position of the phenyl ring introduces a key modification, providing a lipophilic tail that can be

exploited to probe deep hydrophobic pockets within protein targets, while the secondary

alcohol offers a critical hydrogen bonding site and a reactive handle for further chemical

elaboration.
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The fundamental characteristics of 1-(3-(pentyloxy)phenyl)ethanol are pivotal for its

application. Its molecular structure provides a unique combination of aromatic, aliphatic, and

polar functional groups.

Molecular Structure
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Caption: Synthetic workflow for 1-(3-(pentyloxy)phenyl)ethanol.

Protocol 1: Synthesis of 3-Bromo(pentyloxy)benzene
(Intermediate)
This step employs the Williamson ether synthesis, a reliable method for forming aryl ethers.

The causality for using a weak base like potassium carbonate with a polar aprotic solvent like

acetone is to deprotonate the phenol selectively without promoting side reactions, while the

solvent facilitates the SN2 reaction.

Setup: To a flame-dried 500 mL round-bottom flask equipped with a magnetic stirrer and

reflux condenser, add 3-bromophenol (0.1 mol), potassium carbonate (0.15 mol), and 250
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mL of acetone.

Reaction: Stir the mixture vigorously and add 1-bromopentane (0.11 mol) dropwise. A similar

procedure is documented for the synthesis of n-pentyloxybenzene. [3]3. Reflux: Heat the

mixture to reflux and maintain for 12-18 hours. Monitor the reaction progress using Thin

Layer Chromatography (TLC).

Workup: After cooling to room temperature, filter the solid potassium salts and wash with

acetone. Concentrate the filtrate under reduced pressure using a rotary evaporator.

Extraction: Dissolve the residue in diethyl ether (150 mL) and wash sequentially with 1M

NaOH (2 x 50 mL) and brine (1 x 50 mL).

Purification: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and

concentrate in vacuo. The crude product can be purified by vacuum distillation to yield pure

3-bromo(pentyloxy)benzene.

Protocol 2: Grignard Synthesis of 1-(3-
(pentyloxy)phenyl)ethanol
The Grignard reaction is a classic and highly effective carbon-carbon bond-forming reaction

essential for creating secondary alcohols from aldehydes. [4]Absolute exclusion of water is

critical, as the Grignard reagent is a strong base and will be quenched by protons. [4]

Grignard Reagent Formation:

Setup: In a flame-dried three-neck flask under an inert atmosphere (argon or nitrogen),

place magnesium turnings (0.12 mol).

Initiation: Add a small crystal of iodine and ~20 mL of anhydrous diethyl ether. Add a small

portion (~5 mL) of a solution of 3-bromo(pentyloxy)benzene (0.1 mol) in 100 mL of

anhydrous diethyl ether.

Propagation: Once the reaction initiates (indicated by bubbling and turbidity), add the

remaining aryl bromide solution dropwise at a rate that maintains a gentle reflux. After the

addition is complete, reflux for an additional 1 hour to ensure full formation of the Grignard

reagent.
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Reaction with Aldehyde:

Addition: Cool the Grignard solution to 0 °C in an ice bath. Add a solution of acetaldehyde

(0.11 mol) in 50 mL of anhydrous diethyl ether dropwise with vigorous stirring.

Equilibration: After the addition is complete, remove the ice bath and allow the reaction to

stir at room temperature for 2 hours.

Quenching and Workup:

Hydrolysis: Cool the reaction mixture back to 0 °C and slowly quench by adding saturated

aqueous ammonium chloride solution (100 mL). This hydrolyzes the magnesium alkoxide

complex. [5] * Extraction: Transfer the mixture to a separatory funnel. Separate the organic

layer and extract the aqueous layer with diethyl ether (2 x 75 mL).

Washing: Combine the organic layers and wash with brine (1 x 100 mL).

Purification:

Dry the combined organic phase over anhydrous MgSO₄, filter, and remove the solvent via

rotary evaporation.

Purify the resulting crude oil by silica gel column chromatography (e.g., using a

hexane/ethyl acetate gradient) to yield the final product, 1-(3-(pentyloxy)phenyl)ethanol.

Applications in Medicinal Chemistry
The structural features of 1-(3-(pentyloxy)phenyl)ethanol make it a valuable scaffold for drug

discovery programs.

Chiral Intermediate: As a racemic secondary alcohol, it can be resolved into its constituent

enantiomers. Enzymatic kinetic resolution is a powerful method for achieving this, often

providing high enantiomeric excess under mild conditions. [2]The separated enantiomers

can then be used to synthesize stereochemically pure active pharmaceutical ingredients

(APIs), which is often a regulatory requirement.

Fragment for Hydrophobic Pocket Exploration: The pentyloxy chain provides a flexible,

lipophilic tail that is ideal for probing hydrophobic sub-pockets in enzyme active sites or
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receptor binding domains. This can lead to significant improvements in binding affinity and

selectivity.

Scaffold for Library Synthesis: The hydroxyl group serves as a versatile chemical handle. It

can be readily converted into other functional groups (esters, ethers, amines via Ritter

reaction) or used as a point of attachment for further diversification, enabling the rapid

synthesis of a library of analogs for structure-activity relationship (SAR) studies. * Bioisostere

and Analog Design: This molecule can serve as a key intermediate for analogs of known

drugs. For example, many β2 adrenergic receptor agonists feature a 1-phenylethanolamine

scaffold. [6]By incorporating the 3-(pentyloxy)phenyl moiety, novel analogs with potentially

altered pharmacokinetic or pharmacodynamic profiles can be generated.

Safety and Handling
While a specific Material Safety Data Sheet (MSDS) for 1-(3-(pentyloxy)phenyl)ethanol is not

available, its handling should be guided by the known hazards of its structural analogs, such as

1-phenylethanol and various aryl ethers.

General Precautions: Handle in a well-ventilated fume hood. Wear appropriate personal

protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant

gloves.

Hazards: Expected to be a skin and eye irritant. [7]Avoid inhalation of vapors and contact

with skin and eyes.

Storage: Store in a tightly sealed container in a cool, dry place away from oxidizing agents.

Conclusion
1-(3-(pentyloxy)phenyl)ethanol is more than a simple molecule; it is a strategic tool for the

modern medicinal chemist. Its non-planar structure, combined with its versatile chemical

functionality, provides a robust starting point for developing novel therapeutics with improved

properties. The synthetic routes are well-established and scalable, ensuring its accessibility for

research and development. By leveraging this chiral building block, scientists can explore new

chemical space and design next-generation drug candidates with enhanced efficacy and safety

profiles.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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